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Compound of Interest

N-Isopropyl-4-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B1348438

For Immediate Release

This technical guide serves as a foundational resource for researchers, chemists, and
professionals in drug development interested in the properties and synthesis of N-Isopropyl-4-
nitrobenzenesulfonamide. This document provides a summary of its chemical and physical
characteristics, a detailed synthesis protocol, and outlines its current status as a research
chemical.

Chemical and Physical Properties

N-Isopropyl-4-nitrobenzenesulfonamide is a sulfonamide derivative characterized by the
presence of an isopropyl group and a nitro group attached to the benzenesulfonamide core.
While extensive biological data is not publicly available, its structural motifs are common in
medicinal chemistry, suggesting its potential as a scaffold for further chemical exploration.

Below is a table summarizing the key physicochemical properties of this compound.
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Property Value Source

CAS Number 23530-48-5 Chemical Abstracts Service
Molecular Formula CoH12N204S

Molecular Weight 244.27 g/mol

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Soluble in organic solvents

(predicted)

Synthesis Protocol

The synthesis of N-Isopropyl-4-nitrobenzenesulfonamide can be achieved through the

reaction of 4-nitrobenzenesulfonyl chloride with isopropylamine. This nucleophilic substitution

reaction is a common method for the formation of sulfonamides.

Experimental Protocol: Synthesis of N-Isopropyl-4-
nitrobenzenesulfonamide

Materials:

4-Nitrobenzenesulfonyl chloride

Isopropylamine

Triethylamine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and purification apparatus
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Procedure:

 In a round-bottom flask, dissolve isopropylamine (1.1 equivalents) and triethylamine (1.2
equivalents) in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of 4-nitrobenzenesulfonyl chloride (1.0 equivalent) in anhydrous
dichloromethane to the cooled amine solution with constant stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 4-6 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, wash the reaction mixture sequentially with 1 M HCI, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

o Purify the crude N-Isopropyl-4-nitrobenzenesulfonamide by recrystallization or column
chromatography.
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Reactants

4-Nitrobenzenesulfonyl Chloride

+ Isopropylamine

Isopropylamine
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A flowchart illustrating the synthesis of N-Isopropyl-4-nitrobenzenesulfonamide.

Biological Activity and Research Applications

As of the date of this publication, there is a notable absence of publicly available data on the
biological activity, mechanism of action, and specific research applications of N-Isopropyl-4-
nitrobenzenesulfonamide. While the sulfonamide moiety is a well-known pharmacophore
present in numerous antibacterial, and other therapeutic agents, the specific biological profile
of this compound remains to be elucidated.

The nitrobenzene group is often utilized in medicinal chemistry as a precursor for the
corresponding aniline derivative, which can then be further functionalized. It is plausible that N-
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Isopropyl-4-nitrobenzenesulfonamide could serve as an intermediate in the synthesis of
more complex molecules for biological screening.

Future Directions

The lack of biological data for N-Isopropyl-4-nitrobenzenesulfonamide presents an
opportunity for the research community. Future investigations could focus on:

e Screening for Biological Activity: Evaluating the compound against various biological targets,
such as enzymes, receptors, and microbial strains.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to
understand the contribution of the isopropyl and nitro groups to any observed activity.

e Mechanism of Action Studies: If biological activity is identified, elucidating the molecular
mechanism by which the compound exerts its effects.

The following diagram outlines a potential workflow for the initial biological investigation of this
research chemical.
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A proposed workflow for the biological evaluation of N-lsopropyl-4-nitrobenzenesulfonamide.

Conclusion

N-Isopropyl-4-nitrobenzenesulfonamide is a readily synthesizable compound whose
biological potential is yet to be explored. This guide provides the essential chemical information
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and a synthetic protocol to enable further investigation by the scientific community. The
absence of biological data highlights a clear opportunity for novel research and discovery.

 To cite this document: BenchChem. [N-Isopropyl-4-nitrobenzenesulfonamide: A Technical
Overview for the Research Community]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348438#n-isopropyl-4-nitrobenzenesulfonamide-as-
a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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